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ISO 3518 Specifications for Sandalwood Oil

Parameter Specification Analytical Method Suggested

Total Free Alcohols (as
Santalol)

Minimum 90% (w/w)
[1] [2]

Gas Chromatography (GC) or GC-Mass
Spectrometry (GC-MS) [1] [3] [2]

Z-α-Santalol Content 41% - 55% [4] [1] [2] Gas Chromatography (GC) or GC-Mass
Spectrometry (GC-MS) [1] [3] [2]

Z-β-Santalol Content 16% - 24% [4] [1] [2] Gas Chromatography (GC) or GC-Mass
Spectrometry (GC-MS) [1] [3] [2]

Experimental Protocols for Compliance Testing

For researchers conducting compliance analyses, here are detailed methodologies from the literature.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: This is the primary method recommended for authenticating and controlling the
quality of sandalwood oils. It separates the complex mixture of oil components and identifies

them based on their mass spectra [3] [2].
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Application: GC-MS is used to quantify the percentages of Z-α-santalol and Z-β-santalol and

confirm the oil's botanical origin. It effectively identifies adulterants like synthetic santalol
analogs (e.g., Javanol, Polysantol) or oils from other species such as Amyris balsamifera [2].

Near Infrared Spectroscopy (NIRS) with Chemometrics

Principle: A non-destructive analytical technique that, when combined with multivariate
analysis, can rapidly classify oils and quantify adulterants [1].

Workflow:
Spectral Acquisition: Collect NIR absorption spectra of standard and test sandalwood

oil samples.
Chemometric Modeling: Use techniques like Principal Component Analysis (PCA) and

Hierarchical Cluster Analysis (HCA) to discriminate between oils of different geographical
origins or quality grades [1].

Quantification: Apply regression models (e.g., Support Vector Machine Regression -
SVM R) to detect and quantify the percentage level of counterfeits or impurities in the oil

[1].

The following diagram illustrates the logical workflow for assessing sandalwood oil compliance using these

analytical methods.
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Key Research Considerations

Widespread Non-Compliance: Multiple studies indicate that a significant number of commercial
products labeled as "sandalwood oil" fail to meet ISO 3518 specifications. One analysis found that

none of the tested oils complied, with some being adulterated or entirely synthetic [4] [2].
Standard Version Update: The most critical recent development is the publication of ISO 3518:2025,

which replaces the 2002 version [5] [6]. It is essential to obtain and review the latest official standard
document for current requirements, which may include updates to specifications, sampling,

packaging, and labeling [5].
Analytical Best Practice: For authoritative quality assessment, GC-MS is considered the gold
standard. While NIRS offers a rapid screening alternative, GC-MS provides definitive compound
identification and is crucial for detecting sophisticated adulteration [3] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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